Cas no 2228659-80-9 (3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228659-80-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5766859
• PubChem ID: 165833562
• Update Time: 2025-07-17

3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid
• 2228659-80-9
• EN300-1796099
• 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H13NO3/c1-7-6-12-3-2-9(7)11(10(14)15)4-8(13)5-11/h2-3,6,8,13H,4-5H2,1H3,(H,14,15)
• InChI Key： OYVLNTMVULRFFY-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CN=CC=2C)C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228659-80-9)

3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2228659-80-9, this molecule represents a unique structural motif that combines a cyclobutane ring with a hydroxyl functional group and a pyridine derivative. The presence of these structural features makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The compound's core structure consists of a cyclobutane ring substituted at the 1-position with a carboxylic acid group, while the 3-position of the cyclobutane is linked to a 3-methylpyridin-4-yl moiety. This particular arrangement introduces both steric and electronic properties that could be exploited for biological activity. The pyridine ring, known for its ability to interact with biological targets such as enzymes and receptors, adds a layer of complexity that may enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. The 3-hydroxy group and the methylpyridine substituent are key pharmacophores that could contribute to the molecule's interaction with biological systems. Studies have shown that similar structural motifs are often found in bioactive natural products and synthetic drugs, suggesting that 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid may exhibit interesting pharmacological properties.

In the context of drug development, the carboxylic acid functionality provides a site for further derivatization, allowing chemists to modify the compound's properties as needed. For instance, esterification or amide formation could alter solubility or metabolic stability, while changes to the pyridine ring might enhance binding to specific targets. These modifications are critical steps in optimizing lead compounds for therapeutic use.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The cyclobutane ring can introduce conformational constraints that may improve binding affinity, while the hydroxyl group can serve as a hydrogen bond acceptor or participate in other forms of non-covalent interactions. Such features are often exploited in the design of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

Recent research has highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid offer novel structural frameworks that can be explored for their biological potential. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers can rapidly assess the activity of this compound against various disease-relevant targets.

The synthesis of this compound presents an interesting challenge for organic chemists. The integration of multiple functional groups into a single molecular framework requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building chiral centers and functionalized rings.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The hydroxyl group, carboxylic acid, and methylpyridine substituent all play critical roles in determining how this compound interacts with biological systems. By studying analogs with varying substituents, researchers can gain insights into which structural features are most important for biological activity.

The growing interest in multitarget drugs has also spurred interest in compounds like 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid. By designing molecules that can interact with multiple targets simultaneously, it may be possible to achieve greater therapeutic efficacy while minimizing side effects. This approach is particularly relevant for treating complex diseases such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, 3-Hydroxy-1-(3-methylpyridin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228659-80-9) represents an intriguing molecule with potential applications in pharmaceutical research and drug development. Its unique structural features offer opportunities for further exploration in medicinal chemistry, enzyme inhibition, and scaffold-based drug design. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will remain at the forefront of innovation in chemical biology.